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Compound of Interest

Compound Name:
1-(4-methoxyphenyl)-2-(piperazin-

1-yl)ethan-1-one

CAS No.: 438487-09-3

Cat. No.: B362398

Get Quote

PART 1: EXECUTIVE SUMMARY & CHEMICAL
IDENTITY
4'-methoxy-2-(piperazin-1-yl)acetophenone is a bioactive organic intermediate characterized by

an acetophenone core substituted with a methoxy group at the para position and a piperazine

ring at the

-carbon. It belongs to the class of

-amino ketones, which are critical pharmacophores in the development of CNS-active agents
(e.g., serotonin modulators) and antifungal therapeutics.

Chemical Identity Table[1]
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Property Specification

Chemical Name 4'-Methoxy-2-(piperazin-1-yl)acetophenone

IUPAC Name
1-(4-methoxyphenyl)-2-(piperazin-1-yl)ethan-1-

one

Molecular Formula

Molecular Weight 234.30 g/mol

CAS Number
Not widely listed (Research Chemical);

Analogous to 2632-13-5 (Precursor)

Physical State
Solid (Crystalline powder, likely off-white to pale

yellow)

Solubility
Soluble in DMSO, Methanol, DCM; Poorly

soluble in water

pKa (Predicted)

~8.5 (Piperazine secondary amine), ~14

(Ketone

-proton)

PART 2: SYNTHESIS & PRODUCTION WORKFLOW
The primary synthesis route involves the nucleophilic substitution of an

-halo ketone with piperazine. This reaction is highly exothermic and requires strict temperature
control to prevent polymerization or bis-alkylation.

Synthesis Protocol (Standardized)
Reaction:

Step-by-Step Methodology:

Preparation: Dissolve Piperazine (3.0 eq) and Potassium Carbonate (

, 2.0 eq) in anhydrous Acetonitrile (ACN) under nitrogen atmosphere.
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Rationale: Excess piperazine prevents the formation of the bis-alkylated byproduct (where

one piperazine attacks two ketone molecules).

Addition: Cool the solution to 0°C. Add 2-Bromo-4'-methoxyacetophenone (1.0 eq) dropwise

over 30 minutes.

Safety Note: The bromo-ketone precursor is a potent lachrymator (tear gas agent).

Perform exclusively in a fume hood.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (DCM:MeOH 9:1).

Workup: Filter off inorganic salts. Concentrate the filtrate in vacuo. Redissolve in DCM and

wash with water to remove excess piperazine.

Purification: Recrystallize from Ethanol/Ether or purify via flash column chromatography

(Silica gel).

Synthesis Workflow Diagram
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Figure 1: Synthesis pathway highlighting the critical lachrymator handling step.

PART 3: HAZARD IDENTIFICATION (GHS)
As a research chemical, the specific toxicological data is often derived from Structure-Activity

Relationships (SAR). The compound combines the irritant properties of ketones with the

sensitizing potential of piperazines.

GHS Classification (Predicted)
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Cat 2
H315: Causes skin irritation.[1]

[2][3]

Serious Eye Damage Cat 2A
H319: Causes serious eye

irritation.[1][2][3]

Skin Sensitization Cat 1
H317: May cause an allergic

skin reaction.

STOT - Single Exposure Cat 3
H335: May cause respiratory

irritation.[3]

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3][4][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2][5]

Remove contact lenses if present and easy to do.[1][5] Continue rinsing.[4][5]

P342+P311: If experiencing respiratory symptoms: Call a POISON CENTER or

doctor/physician.

PART 4: SAFE HANDLING & STORAGE
PROTOCOLS
Engineering Controls

Ventilation: Process exclusively within a certified chemical fume hood operating at a face

velocity of >100 fpm.

Containment: Use secondary containment trays for all liquid handling to capture potential

spills of the lachrymatory precursor or the basic product solution.
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Personal Protective Equipment (PPE)
Respiratory: If dust formation is possible (e.g., during weighing of the solid product), use a

NIOSH-approved N95 or P100 particulate respirator.

Dermal: Nitrile gloves (minimum thickness 0.11 mm) are standard. For prolonged exposure

to the precursor (2-bromo-4'-methoxyacetophenone), double-gloving or Silver Shield®

laminates are recommended due to its high permeation potential.

Ocular: Chemical splash goggles. Face shield recommended during the initial addition step

of synthesis.

Storage Conditions
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Hygroscopic and air-sensitive (amine oxidation). Store under inert gas (Argon

or Nitrogen).

Incompatibilities: Strong oxidizing agents, acid chlorides, anhydrides.

PART 5: EMERGENCY RESPONSE PROCEDURES
Emergency Action Workflow
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Exposure Incident
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Figure 2: Immediate response logic for exposure incidents.

Specific First Aid Measures
Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes.[1] The

precursor is a lachrymator; delayed treatment can cause corneal damage.

Skin Contact: Wash with soap and water.[1][2][3][4] If the precursor was involved, monitor for

delayed burns or sensitization.

Inhalation: Move to fresh air. If breathing is difficult, trained personnel should administer

oxygen.

PART 6: ANALYTICAL VALIDATION
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To verify the identity and purity of the synthesized compound, the following analytical

parameters should be met.

Expected NMR Signals (Proton)
Aromatic Protons: Two doublets in the 7.0–8.0 ppm range (characteristic of para-

substitution).

Methoxy Group: Singlet at ~3.8 ppm (

).

-Methylene: Singlet at ~3.7–3.9 ppm (

,

).

Piperazine Ring: Two multiplets at ~2.5–3.0 ppm (

).

Mass Spectrometry (ESI-MS)
Target Ion:

Calculated m/z: 235.14[6]

Fragmentation: Loss of the methoxy-benzoyl group may be observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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